Cas no 81012-93-3 (thymol blue, sodium salt)

thymol blue, sodium salt Properties

Names and Identifiers

• thymol blue, sodium salt
• 1-(2-benzhydryloxyethyl)-4-[3-(4-fluorophenyl)propyl]piperazine
• ThyMol Blue
• Thymol Blue, sodium salt, indicator, pure
• ThyMol Blue, sodiuM salt, pure, indicator
• Thymol Bluesodium saltpureindicator
• THYMOLBLUE,SODIUMSALT,INDICATOR
• THYMOLSULFONEPHTHALEIN, SODIUM SALT
• THYMOL BLUE SODIUM SALT
• THYMOL BLUE SODIUM SALT WATER SOLUBLE
• THYMOL BLUE, WATER SOLUBLE
• TIMTEC-BB SBB006487
• MethylThymolBlueComplexon(SodiumSalt)
• +Expand

• InChIKey： OCMIKNBSIRSUPI-FRWNMSGJSA-M
• Inchi： 1S/C27H30O5S.Na/c1-15(2)20-13-22(17(5)11-24(20)28)27(19-9-7-8-10-26(19)33(30,31)32)23-14-21(16(3)4)25(29)12-18(23)6;/h7-16,28H,1-6H3,(H,30,31,32);/q;+1/p-1/b27-23-;
• SMILES： C(=C1/C(C)=CC(=O)C(C(C)C)=C/1)(/C1=C(C)C=C(O)C(C(C)C)=C1)\C1C=CC=CC=1S([O-])(=O)=O.[Na+]

Computed Properties

• Exact Mass: 488.16300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 10
• Heavy Atom Count: 32
• Complexity: 472
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.5
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 6.72220
• PSA: 102.88000
• Melting Point: 221 °C
• Color/Form: Not available
• Solubility: Not available

thymol blue, sodium salt Security Information

• Storage Condition：Store at RT.

thymol blue, sodium salt Customs Data

• HS CODE：29349990